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Introduction

Glucagon, a 29-amino acid polypeptide hormone, is secreted by the alpha cells of the pancreas
and plays a critical role in glucose metabolism.[1] It counteracts the effects of insulin by
stimulating glycogenolysis and gluconeogenesis in the liver, thereby increasing blood glucose
levels. Accurate measurement of glucagon is crucial for research in diabetes, hypoglycemia,
hyperglycemia, and other metabolic disorders.[2]

The Human Glucagon Sandwich ELISA (Enzyme-Linked Immunosorbent Assay) kit is a highly
sensitive and specific immunoassay designed for the quantitative determination of human
glucagon in various biological samples such as serum, plasma, and cell culture supernatants.
[1][3] This application note provides a detailed protocol and performance characteristics to
guide researchers in obtaining reliable and reproducible results.

Principle of the Assay

The sandwich ELISA is a highly specific and sensitive method for detecting an antigen.[4] This
assay employs a quantitative sandwich enzyme immunoassay technique.[1][5] A microplate is
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pre-coated with a capture antibody specific for one epitope of the human glucagon molecule.
[1][6] During the first incubation, standards and samples are added to the wells, and the
glucagon present binds to the immobilized antibody.[1] After washing away unbound
substances, a second, enzyme-conjugated detection antibody that recognizes a different
epitope on the glucagon molecule is added, forming a "sandwich" complex of capture antibody-
glucagon-detection antibody.[7] Following another wash step, a substrate solution is added,
which reacts with the enzyme to produce a measurable colorimetric signal.[5][7] The intensity
of the color is directly proportional to the concentration of human glucagon in the sample.[1][8]
The concentration is then determined by comparing the optical density (OD) of the samples to
a standard curve.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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